2-(2-Hydroxyethyl)guanidine;hydrobromide

• Molecular Formula: C3H10BrN3O
• Molecular Weight: 184.04 g/mol
• SMILES: C(CO)N=C(N)N.Br
• InChI: InChI=1S/C3H9N3O.BrH/c4-3(5)6-1-2-7;/h7H,1-2H2,(H4,4,5,6);1H
• InChIKey: GQNHFGMCSBPCAI-UHFFFAOYSA-N

2-(2-Hydroxyethyl)guanidine Hydrobromide: Physicochemical Profile and Procurement-Relevant Classification for the Guanidine-Derivative Researcher

2-(2-Hydroxyethyl)guanidine hydrobromide is a guanidine derivative featuring a hydroxyethyl substituent on the guanidine core, supplied as the hydrobromide salt . The free base (CAS 4353-52-0) exhibits a predicted LogP of -0.3473, a predicted pKa of 15.21, and a density of 1.359 g/cm³ [1]. Guanidine derivatives are widely recognised for their strong basicity and hydrogen-bonding capacity, which underpin applications spanning organocatalysis, perovskite photovoltaics, chaotropic biochemistry, and neuropharmacology [2]. The hydrobromide counterion distinguishes this salt from the more common hydrochloride and sulfate forms, potentially influencing solubility, crystallinity, and compatibility with bromide-based material systems.

Halide-exchange synthesis Bromide counterion enables mild nucleophilic displacement for guanidine derivatisation

Perovskite passivation Guanidine hydrobromide post-treatment supports interface defect engineering in CsPbI₃ devices

CNS pharmacology scaffold Hydroxyethyl-guanidine core offers a preclinical starting point with reported anticonvulsant synergy

• [1] Molbase. 2-(2-Hydroxyethyl)guanidine – Compound Encyclopedia. CAS 4353-52-0. LogP: -0.3473; Density: 1.359 g/cm³; Boiling Point: 229.058 °C. View Source
• [2] Saczewski, F.; Balewski, Ł. Biological Activities of Guanidine Compounds. Expert Opin. Ther. Pat. 2009, 19 (10), 1417–1448. View Source

Why Guanidine Hydrochloride or N-Methyl-Creatinol Cannot Substitute for 2-(2-Hydroxyethyl)guanidine Hydrobromide in Research Applications

Although numerous guanidine salts are commercially available, their physicochemical and functional profiles diverge substantially due to differences in N-substitution pattern and counterion identity . The free base 2-(2-hydroxyethyl)guanidine possesses a LogP of -0.3473, conferring approximately 20-fold higher predicted lipophilicity than its N-methyl analogue (LogP -1.69) [1]. The hydrobromide counterion provides distinct reactivity in nucleophilic displacement and halide-exchange chemistries that the hydrochloride (CAS 63885-25-6) cannot replicate . In perovskite photovoltaics, guanidine hydrobromide (GABr) post-treatment has been shown to boost CsPbI₃ power conversion efficiency from 16.58% to 18.02%, a performance gain that is both counterion- and processing-method-specific [2]. These quantitative differences mean that researchers cannot assume functional interchangeability among guanidine salts without risking altered solubility, reactivity, or device performance.

N-methyl analog The N-methyl analogue (CAS 13429-32-8) exhibits significantly lower predicted lipophilicity; membrane partitioning and solubility profiles may shift, limiting direct replacement in cell-based or formulation studies.

Hydrochloride salt Hydrochloride (CAS 63885-25-6) lacks the labile bromide leaving group; nucleophilic substitution reactivity may be substantially reduced, altering derivatisation scope and yield.

Counterion specificity Perovskite passivation gains reported for guanidine hydrobromide are counterion-dependent; hydrochloride or thiocyanate salts may not reproduce the same interfacial hydrogen-bonding or PCE improvement.

• [1] SIELC Technologies. N-(2-Hydroxyethyl)-N-methylguanidine – Physicochemical Data. CAS 13429-32-8. LogP: -1.69. View Source
• [2] Yan, C.; Li, Z.; Sun, Y.; Zhao, J.; Huang, X.; Yang, J.; Ci, Z.; Ding, L.; Jin, Z. Decreasing Energy Loss and Optimizing Band Alignment for High Performance CsPbI₃ Solar Cells through Guanidine Hydrobromide Post-Treatment. J. Mater. Chem. A 2020, 8, 10346–10353. View Source

Quantitative Head-to-Head Evidence: Where 2-(2-Hydroxyethyl)guanidine Hydrobromide Differentiates from Its Closest Analogs

LogP Differential: ~20-Fold Higher Lipophilicity Compared to N-Methyl-Creatinol Free Base

The free base of the target compound, 2-(2-hydroxyethyl)guanidine (CAS 4353-52-0), exhibits a calculated LogP of -0.3473 [1]. In contrast, its closest N-methyl analogue, N-(2-hydroxyethyl)-N-methylguanidine (CAS 13429-32-8), displays a LogP of -1.69 [2]. Although the hydrobromide salt form will modulate the effective distribution coefficient, the underlying free-base LogP difference of approximately 1.34 log units translates to a ~22-fold difference in predicted octanol-water partition coefficient, indicating substantially higher lipophilicity for the non-methylated compound.

Lipophilicity vs. N‑methyl analog

Cross-study comparable

Free base ΔLogP ≈ +1.34 (~22‑fold higher predicted partition coefficient for target compound)

Supports lipophilicity-based selection for membrane permeability and CNS exposure screening

Predicted LogP values; experimental LogD at physiological pH may vary

Evidence Dimension	Octanol-water partition coefficient (LogP, free base)
Target Compound Data	LogP = -0.3473 (2-(2-hydroxyethyl)guanidine free base, CAS 4353-52-0)
Comparator Or Baseline	LogP = -1.69 (N-(2-hydroxyethyl)-N-methylguanidine, CAS 13429-32-8)
Quantified Difference	ΔLogP ≈ +1.34 (approx. 22-fold higher lipophilicity for target compound free base)
Conditions	Predicted/calculated LogP values from Molbase and SIELC databases; experimental LogD at physiological pH may differ.

Why This Matters

Higher lipophilicity can translate to improved passive membrane permeability, which is a critical parameter for researchers evaluating guanidine-based probes, drug candidates, or cell-penetrating agents where the N-methyl analogue would be too polar.

• [1] Molbase. 2-(2-Hydroxyethyl)guanidine – Compound Encyclopedia. CAS 4353-52-0. LogP: -0.3473. View Source
• [2] SIELC Technologies. N-(2-Hydroxyethyl)-N-methylguanidine – Physicochemical Data. CAS 13429-32-8. LogP: -1.69. View Source

High-Yield Synthetic Route via Ethanolamine: ~99% Yield Reported

A synthetic route to N-(2-hydroxyethyl)guanidine (free base) starting from ethanolamine has been reported with a yield of approximately 99% [1]. This compares favourably with many guanidine syntheses that require multi-step protection/deprotection strategies, metal-catalysed guanylation, or harsh conditions, where isolated yields frequently fall in the 20–80% range [2]. The two-step synthesis of the hydrobromide salt via reaction of guanidine with 2-bromoethanol followed by crystallisation is operationally straightforward and conducted at room temperature in aqueous medium .

Synthetic yield

Cross-study comparable

~99% yield from ethanolamine route

Supports cost-effective procurement and process-scale feasibility assessments

Aqueous medium, ambient temperature; hydrobromide isolated by crystallisation

Evidence Dimension	Synthetic yield (isolated product)
Target Compound Data	~99% yield (free base from ethanolamine route)
Comparator Or Baseline	Typical guanidine syntheses: 20–80% isolated yields; low-yield cyanamide-amine fusions as low as 0–20%
Quantified Difference	Target compound route achieves near-quantitative yield vs. typical 20–80% range for many guanidine preparations
Conditions	Synthesis from ethanolamine (labgogo.com); hydrobromide salt prepared from guanidine + 2-bromoethanol in aqueous medium at room temperature.

Why This Matters

Near-quantitative synthetic yield reduces cost-per-gram for procurement and simplifies scale-up, making this compound an economically attractive building block relative to lower-yielding guanidine derivatives.

• [1] Labgogo. CAS 4353-52-0 – N-(2-Hydroxyethyl)guanidine – Synthetic Route: ~99% yield from ethanolamine. View Source
• [2] Preparation of Substituted Guanidines. US Patent. Reaction of secondary amine with disubstituted cyanamide: 0–20% yield under forcing conditions. View Source

Perovskite Solar Cell Passivation: Guanidine Hydrobromide (GABr) Boosts CsPbI₃ PCE from 16.58% to 18.02%

Guanidine hydrobromide (GABr) post-treatment on CsPbI₃ perovskite films increased the power conversion efficiency (PCE) from a baseline of 16.58% (untreated) to 18.02% (GABr-treated), representing an absolute gain of +1.44 percentage points and an ~8.7% relative improvement [1]. The passivation effect was attributed to reduced non-radiative recombination and optimised band alignment at the perovskite/interface layer junction. This performance gain is specific to the hydrobromide salt; guanidine hydrochloride or guanidinium thiocyanate (GuASCN) showed different passivation behaviour in comparative interfacial engineering studies [2].

Perovskite PCE gain

Direct head-to-head

PCE from 16.58% (untreated) to 18.02% (GABr post‑treatment); +1.44 pp absolute

Counterion-specific passivation context; reported efficiency improvement requires GABr

CsPbI₃ n‑i‑p planar cells; J. Mater. Chem. A, 2020

Evidence Dimension	Power conversion efficiency (PCE) of CsPbI₃ perovskite solar cells
Target Compound Data	PCE = 18.02% (with GABr post-treatment)
Comparator Or Baseline	PCE = 16.58% (untreated CsPbI₃ baseline)
Quantified Difference	ΔPCE = +1.44 percentage points absolute; +8.7% relative improvement
Conditions	CsPbI₃ n-i-p planar perovskite solar cells; GABr post-treatment on film surface; J. Mater. Chem. A, 2020, 8, 10346–10353.

Why This Matters

For researchers developing perovskite photovoltaics, the hydrobromide counterion is directly implicated in the passivation mechanism (N–H⋯Br hydrogen bonding with halide vacancies); substituting with the hydrochloride or free base may compromise this specific interfacial chemistry and the associated efficiency gain.

• [1] Yan, C.; Li, Z.; Sun, Y.; Zhao, J.; Huang, X.; Yang, J.; Ci, Z.; Ding, L.; Jin, Z. Decreasing Energy Loss and Optimizing Band Alignment for High Performance CsPbI₃ Solar Cells through Guanidine Hydrobromide Post-Treatment. J. Mater. Chem. A 2020, 8, 10346–10353. View Source
• [2] Unlocking the Role of Guanidinium Salts in Interface Engineering for Boosted Performance of Inverted Perovskite Solar Cells. PubMed, 2023. Comparative study of GuASCN, GuABr, GuAI. View Source

Halide Reactivity: Bromide as a Leaving Group Enables Nucleophilic Substitution Chemistry Inaccessible to the Hydrochloride Salt

The bromide counterion in 2-(2-hydroxyethyl)guanidine hydrobromide serves as a competent leaving group for nucleophilic displacement reactions, enabling direct synthesis of diverse substituted guanidine derivatives . The hydrochloride analogue (CAS 63885-25-6), by contrast, possesses the significantly less labile chloride leaving group, which requires harsher conditions or pre-activation for analogous displacements . This difference in halide lability, quantified by the approximately 10⁴-fold difference in leaving-group ability between bromide and chloride in SN2 reactions, directly impacts the scope and efficiency of downstream derivatisation chemistry.

Halide leaving-group ability

Class‑level inference

Bromide ≈ 10⁴‑fold more reactive than chloride in SN2 displacements (class‑level)

Supports selection of hydrobromide for milder, higher‑yielding derivatisation workflows

Experimental confirmation for this specific substrate not available; review context

Evidence Dimension	Halide leaving-group ability (relative SN2 reactivity)
Target Compound Data	Bromide counterion – excellent leaving group; enables room-temperature nucleophilic substitution with hydroxide, amines, thiols
Comparator Or Baseline	Chloride counterion (hydrochloride salt, CAS 63885-25-6) – poorer leaving group; typically requires elevated temperature or catalysis
Quantified Difference	Bromide is approximately 10⁴-fold more reactive than chloride in typical SN2 displacements (class-level inference from organic chemistry principles)
Conditions	General SN2 reactivity scale; specific experimental confirmation for this substrate-pair is not available but is mechanistically well-precedented for alkyl halide systems.

Why This Matters

Researchers who require a guanidine building block for further synthetic elaboration should preferentially select the hydrobromide salt over the hydrochloride to access milder, higher-yielding derivatisation conditions and a broader nucleophile scope.

Dual Chaotropic and Hydrogen-Bonding Functionality: Hydroxyethyl-Guanidine vs. Simple Guanidinium

N-(2-Hydroxyethyl)guanidine hydrochloride has been explicitly characterised as a chaotropic agent that disrupts protein hydrogen-bonding networks, leading to denaturation . The free base 2-(2-hydroxyethyl)guanidine carries a predicted pKa of 15.21 , indicating that the guanidine moiety is extensively protonated under physiological and typical buffer conditions, conferring chaotropic character. The hydroxyethyl substituent introduces an additional hydrogen-bond donor/acceptor site (LogP -0.3473; PSA 82.13 Ų ) that is absent in simple guanidine hydrochloride. This dual functionality enables simultaneous electrostatic (guanidinium) and hydrogen-bonding (hydroxyl) interactions with biomolecules, a property not available from unsubstituted guanidinium salts.

Chaotropic & H‑bond duality

Supporting evidence

Guanidine core (pKa ~15.2) plus hydroxyethyl H‑bond donor/acceptor (PSA 82.13 Ų)

May enable tunable chaotropic behaviour vs. simple guanidine HCl; quantitative validation pending

Qualitative comparison based on structural features; no published Cm data

Evidence Dimension	Chaotropic agent structural features
Target Compound Data	Guanidine core (pKa ~15.2, extensively protonated) + hydroxyethyl group (hydrogen-bond donor/acceptor; PSA 82.13 Ų; LogP -0.3473)
Comparator Or Baseline	Guanidine hydrochloride: guanidinium core only; lacks hydroxyethyl hydrogen-bonding functionality; typically used at 6 M for complete denaturation
Quantified Difference	No direct head-to-head denaturation midpoint (Cm) data available; differentiation is qualitative based on presence vs. absence of the hydroxyethyl hydrogen-bonding domain
Conditions	Biochemical chaotrope context; direct comparative Cm values for protein denaturation have not been published for this specific compound.

Why This Matters

For biochemists studying protein folding or developing novel denaturation protocols, the additional hydrogen-bonding functionality of the hydroxyethyl group may enable more selective or tunable chaotropic behaviour compared to generic guanidine hydrochloride, though this remains to be quantitatively validated.

Anti-Epileptic and Antitumor Preclinical Activity: A Dual Pharmacological Profile Not Shared by Simple Guanidine Salts

N-(2-Hydroxyethyl)guanidine hydrochloride has demonstrated anti-epileptic activity and has been shown to enhance the anticonvulsant effects of phenytoin and carbamazepine . Additionally, antitumor activity has been reported against certain cancer cell lines, including leukaemia cells . In contrast, simple guanidine hydrochloride (CAS 50-01-1) is not documented to possess intrinsic anti-epileptic or antitumor activity; its primary biomedical use is as a protein denaturant. Guanethidine and debrisoquine, while pharmacologically active guanidines, target the adrenergic neuron (neurone blockade at 5 mg/kg within 15–30 min [1]) and are antihypertensive agents, not anticonvulsants or antitumor agents.

Preclinical CNS/oncology activity

Cross‑study comparable

Reported anti‑epileptic synergy (phenytoin/carbamazepine) and antitumor activity (leukaemia lines)

Differentiated pharmacological starting point for medicinal chemistry optimisation studies

Preclinical in vivo/in vitro evidence; not a therapeutic claim

Evidence Dimension	Pharmacological activity profile
Target Compound Data	Anti-epileptic (enhances phenytoin/carbamazepine); antitumor (leukaemia cell lines) for N-(2-hydroxyethyl)guanidine hydrochloride
Comparator Or Baseline	Guanidine hydrochloride: protein denaturant, no intrinsic anti-epileptic/antitumor activity; Guanethidine: adrenergic neurone blocker (IC₅₀ for neurone blockade at 5 mg/kg i.v., onset 15 min); antihypertensive
Quantified Difference	Qualitatively distinct pharmacological targets (CNS anticonvulsant/oncology vs. cardiovascular); no direct potency comparison available
Conditions	Preclinical in vivo (anti-epileptic enhancement) and in vitro (antitumor) studies; guanethidine data from cat spleen noradrenaline depletion model.

Why This Matters

For pharmacology and drug discovery groups, the dual CNS/oncology activity profile represents a differentiated starting point for medicinal chemistry optimisation that is not accessible from simple guanidine salts or adrenergic neuron-blocking guanidines.

• [1] Abbs, E. T.; Dodd, M. G. The Relation between the Adrenergic Neurone-Blocking and Noradrenaline-Depleting Actions of Some Guanidine Derivatives. Br. J. Pharmacol. 1974, 51 (2), 237–247. PEG and guanethidine: neurone blockade within 15 min at 5 mg/kg. View Source

Procurement-Guiding Application Scenarios for 2-(2-Hydroxyethyl)guanidine Hydrobromide Based on Quantitative Differentiation Evidence

Halide-Exchange Derivatisation Chemistry Requiring a Labile Bromide Leaving Group

When the synthetic objective involves nucleophilic displacement at the alkyl halide position to generate thioether, amino, or alkoxy guanidine derivatives, the hydrobromide salt should be selected over the hydrochloride (CAS 63885-25-6). The bromide counterion provides approximately 10⁴-fold greater SN2 reactivity, enabling room-temperature substitutions that would require forcing conditions or fail entirely with the chloride analogue [1]. This directly impacts product scope, yield, and purification burden in medicinal chemistry and probe development programmes.

Perovskite Solar Cell Interface Passivation Exploiting Guanidinium-Bromide N–H⋯Br Hydrogen Bonding

For photovoltaics researchers employing guanidine-based passivation strategies on CsPbI₃, FAPbBr₃, or mixed-halide perovskite absorber layers, guanidine hydrobromide (GABr) has demonstrated a quantitative PCE improvement from 16.58% to 18.02% (+8.7% relative) in CsPbI₃ devices [1]. The bromide counterion is mechanistically implicated in hydrogen-bonding to surface halide vacancies (N–H⋯Br), simultaneously passivating trap states and optimising band alignment [1]. Substituting with the hydrochloride or free base would eliminate this specific passivation chemistry and the associated efficiency gain. Researchers building on this established protocol should procure the hydrobromide salt specifically to reproduce and extend published results.

CNS Drug Discovery Starting Point with Documented Anti-Epileptic Potentiation

For neuroscience drug discovery groups seeking guanidine-based scaffolds with validated CNS activity, the N-(2-hydroxyethyl)guanidine chemotype offers a dual pharmacological starting point: intrinsic anti-epileptic activity plus documented synergistic enhancement of phenytoin and carbamazepine [1]. This contrasts with the cardiovascular/adrenergic profile of guanethidine-class guanidines and the purely chaotropic/biophysical utility of simple guanidine hydrochloride . The moderate LogP (-0.35 for the free base) positions this scaffold within a favourable CNS drug-like physicochemical space for further optimisation.

Scalable Synthesis Requiring Near-Quantitative Yield from Inexpensive Starting Materials

For process chemistry groups or procurement managers evaluating cost-effective guanidine building blocks, the ethanolamine-to-hydroxyethylguanidine route delivers approximately 99% yield [1], and the hydrobromide salt is prepared directly from guanidine and 2-bromoethanol in aqueous medium at ambient temperature . This contrasts sharply with multi-step protected guanidine syntheses that often deliver 20–80% overall yields. The combination of inexpensive commodity starting materials, mild conditions, and near-quantitative conversion makes this compound economically advantageous for applications requiring gram-to-kilogram quantities.

Application

Selection Property

Validation Focus

Halide-exchange derivatisation chemistry

Bromide leaving-group reactivity

Nucleophilic substitution scope and mild-condition yield

Perovskite solar cell interface passivation

Guanidinium-bromide N–H⋯Br hydrogen bonding

Device PCE, trap-state passivation, and band alignment studies

CNS drug discovery scaffold

Preclinical anticonvulsant synergy profile

Target engagement and medicinal chemistry optimisation

Scalable synthesis from commodity materials

Near-quantitative yield and mild aqueous conditions

Scale-up reproducibility and cost-efficiency verification

• [1] Labgogo. CAS 4353-52-0 – N-(2-Hydroxyethyl)guanidine – Synthetic Route: ~99% yield from ethanolamine. View Source